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Compound of Interest

Compound Name:
3,3'-Dihexyloxacarbocyanine

iodide

Cat. No.: B7765245 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DiOC6(3) (3,3'-Dihexyloxacarbocyanine iodide) is a lipophilic, green fluorescent dye widely

utilized in cellular biology.[1][2][3] Its applications are concentration-dependent. At lower

concentrations, it accumulates in mitochondria and is used to assess mitochondrial membrane

potential, dynamics, and apoptosis.[2][4] At higher concentrations, it stains the endoplasmic

reticulum (ER) and other membranous structures.[2][4] This document provides a detailed

protocol for the preparation of a DiOC6(3) stock solution in dimethyl sulfoxide (DMSO), a

common solvent for this dye.

Quantitative Data Summary
A summary of the key quantitative data for DiOC6(3) is presented in the table below for easy

reference.
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Property Value References

Molecular Weight 572.52 g/mol [2][5][6]

Appearance Orange to red crystalline solid [1]

Solubility in DMSO Approximately 30 mg/mL [4][7]

Excitation Wavelength (λex) 483-487 nm [1][5][8]

Emission Wavelength (λem) 501-504 nm [1][5][8]

Recommended Stock Solution

Concentration
1 - 10 mM in DMSO [9]

Recommended Working

Concentration

1 - 10 µM in a suitable buffer

(e.g., PBS)
[9]

Storage Conditions (Solid) -20°C, protected from light [7]

Storage Conditions (Stock

Solution)

-20°C in aliquots, protected

from light
[9]

Experimental Protocol: Preparation of a 10 mM
DiOC6(3) Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of DiOC6(3) in DMSO.

3.1. Materials

DiOC6(3) powder (Molecular Weight: 572.52 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated micropipettes

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.stemcell.com/products/dioc6-3-iodide.html
https://www.aatbio.com/products/dioc6-3-iodide-3-3-dihexyloxacarbocyanine-iodide
https://www.abpbio.com/product/dioc63/
https://biotium.com/product/dioc63-33-dihexyloxacarbocyanineiodide/
https://www.caymanchem.com/product/23124
https://cdn.caymanchem.com/cdn/insert/23124.pdf
https://biotium.com/product/dioc63-33-dihexyloxacarbocyanineiodide/
https://www.aatbio.com/products/dioc6-3-iodide-3-3-dihexyloxacarbocyanine-iodide
https://app.fluorofinder.com/antibody/dioc6-3-dio-31369-463
https://biotium.com/product/dioc63-33-dihexyloxacarbocyanineiodide/
https://www.aatbio.com/products/dioc6-3-iodide-3-3-dihexyloxacarbocyanine-iodide
https://app.fluorofinder.com/antibody/dioc6-3-dio-31369-463
https://cdn.stemcell.com/media/files/pis/10000011966-PIS_00.pdf
https://cdn.stemcell.com/media/files/pis/10000011966-PIS_00.pdf
https://cdn.caymanchem.com/cdn/insert/23124.pdf
https://cdn.stemcell.com/media/files/pis/10000011966-PIS_00.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure

Pre-weighing Preparation: Before opening, allow the vial of DiOC6(3) powder to equilibrate

to room temperature to prevent condensation of moisture.

Weighing DiOC6(3): Carefully weigh out 5.73 mg of DiOC6(3) powder using an analytical

balance and transfer it to a microcentrifuge tube or an amber vial.

Adding DMSO: Add 1 mL of anhydrous or high-purity DMSO to the tube containing the

DiOC6(3) powder.

Dissolution: Close the tube tightly and vortex thoroughly until the DiOC6(3) is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation occurs.

[10] The solution should be clear and orange-colored.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in light-protecting microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light.[9] When stored properly, the stock

solution should be stable for several months.

3.3. Preparation of Working Solution

To prepare a working solution, the stock solution is further diluted in a suitable buffer, such as

phosphate-buffered saline (PBS). For example, to prepare a 10 µM working solution from a 10

mM stock solution, perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock solution to 999

µL of buffer). The working solution should be used immediately and not stored.[9]

Diagrams
4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the DiOC6(3) stock

solution.
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Workflow for DiOC6(3) Stock Solution Preparation
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Caption: Workflow for preparing a DiOC6(3) stock solution in DMSO.

4.2. Signaling Pathway Application Example
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DiOC6(3) is often used to measure changes in mitochondrial membrane potential (ΔΨm), a key

indicator of cell health and apoptosis. The following diagram shows a simplified representation

of the apoptotic pathway leading to changes in ΔΨm.
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Caption: Role of ΔΨm in apoptosis, measurable with DiOC6(3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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